7-(4-Methoxyphenyl)-1,4-thiazepane

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 7-(4-methoxyphenyl)-1,4-thiazepane
• InChI: InChI=1S/C12H17NOS/c1-14-11-4-2-10(3-5-11)12-6-7-13-8-9-15-12/h2-5,12-13H,6-9H2,1H3
• InChI Key: UBHBSZQMYZYOFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCNCCS2

Description

7-(4-Methoxyphenyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (190 mL of a 1M ethereal solution) is cooled to 0° C. and treated with aluminum chloride (8.44 g, 63.2 mmol) in 15 mL of diethyl ether. The resulting clear solution is stirred at 0° C. for 20 minutes and then a slurry of tetrahydro-7-(4-methoxyphenyl)-1,4-thiazepin 5-one (15.0 g, 63.2 mmol) in 150 mL of tetrahydrofuran is added. The reaction is then allowed to warm to room temperature for 12 hours and is treated with 14.4 mL of water, 7.2 mL of a 10% aqueous sodium hydroxide solution and 36 mL of water. The mixture is stirred for 3 hours and filtered. The filtrate is concentrated to obtain 8.14 g of a clear oil. The oil is converted to the hydrochloride salt; mp 209°-212° C.